Cas no 1408390-63-5 (1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid)

• Product Name: 1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid
• CAS No: 1408390-63-5
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4597373
• PubChem ID: 63935168
• Update Time: 2025-06-29

1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C11H8F3NO2/c12-11(13,14)6-15-8-4-2-1-3-7(8)5-9(15)10(16)17/h1-5H,6H2,(H,16,17)
• InChI Key： SGHDYKFOYDYTJJ-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C2=C(C=CC=C2)C=C1C(O)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 368.8±42.0 °C at 760 mmHg
• Flash Point: 176.8±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid

Introduction to 1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid (CAS No. 1408390-63-5)

1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1408390-63-5, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The introduction of fluorine atoms into the molecular structure not only enhances the metabolic stability and lipophilicity of the compound but also modulates its interactions with biological targets, thereby influencing its pharmacological properties.

The structure of 1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid features a benzene ring fused to a pyrrole ring, with a trifluoroethyl group attached to the indole nitrogen and a carboxylic acid moiety at the 2-position. This unique arrangement of functional groups contributes to its distinct chemical and biological characteristics. The presence of the trifluoroethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the indole ring and its interactions with enzymes and receptors. Additionally, the carboxylic acid functionality provides opportunities for further derivatization, enabling the synthesis of more complex analogs with tailored pharmacological profiles.

In recent years, there has been growing interest in fluorinated indoles due to their potential applications in treating various diseases. 1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid has been explored as a precursor in the synthesis of novel bioactive molecules. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in cancer metabolism. The fluorine atoms in its structure play a crucial role in enhancing binding affinity and selectivity, which are critical factors for drug efficacy and safety.

One notable area where 1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are often dysregulated in cancer cells. By modifying the indole core with fluorinated substituents, scientists have been able to create compounds that selectively inhibit specific kinases while minimizing off-target effects. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.

The synthesis of 1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and fluorination steps. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms into the indole framework efficiently. These synthetic strategies highlight the importance of modern chemical methodologies in accessing complex molecular structures like this one.

From a medicinal chemistry perspective, 1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid serves as an excellent building block for exploring structure-activity relationships (SAR). By systematically varying substituents on the indole ring or introducing different functional groups at strategic positions, researchers can gain insights into how structural modifications affect biological activity. This iterative process is essential for optimizing drug candidates and improving their therapeutic potential.

The pharmacokinetic properties of 1-(2,2,2-trifluoroethyl)-1H-indole-2-carboxylic acid are also of great interest. Fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity and metabolic stability. These characteristics make them attractive candidates for oral administration and long-term therapeutic use. Additionally, fluorine atoms can influence drug distribution within the body by affecting solubility and binding interactions with proteins such as albumin.

In conclusion, 1-(2, 22 ,22 -trifluoroethyl)- IH-indole - carboxylic acid (CAS No . 1408390 -63 -5) is a promising pharmacological scaffold with significant potential for drug discovery . Its unique structural features , combined with its favorable pharmacokinetic properties , make it an attractive candidate for further development . As research in this area continues to advance , we can expect to see more innovative applications of this compound in medicine and biology . p >